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Compound of Interest

Compound Name: Heptyl propionate

Cat. No.: B1594045 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical and physical properties of heptyl
propionate, an ester recognized for its characteristic fruity aroma and applications in the flavor

and fragrance industries. This document outlines its key properties, detailed experimental

protocols for its synthesis and characterization, and relevant safety information.

Chemical and Physical Properties
Heptyl propionate, also known as heptyl propanoate, is an organic compound classified as an

ester of heptanol and propionic acid. Its molecular structure and properties make it a subject of

interest in synthetic organic chemistry and as a component in various formulations.

Identifiers and General Properties
The fundamental identifiers and general properties of heptyl propionate are summarized

below.
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Property Value

IUPAC Name heptyl propanoate

Synonyms
Heptyl propionate, n-Heptyl propionate,

Propanoic acid, heptyl ester

CAS Number 2216-81-1

Molecular Formula C₁₀H₂₀O₂

Molecular Weight 172.26 g/mol

Appearance Colorless liquid with a fruity odor

Physical Properties
Quantitative physical data for heptyl propionate are presented in the following table. These

properties are crucial for handling, storage, and application in various experimental and

industrial settings.

Property Value Temperature (°C) Pressure (mmHg)

Density 0.874 g/cm³ 25 760

Boiling Point 209.7 °C - 760

Melting Point -50.9 °C - 760

Flash Point 79.8 °C - 760

Refractive Index 1.422 20 -

Vapor Pressure 0.2 mmHg 25 -

Chemical and Safety Properties
Heptyl propionate exhibits chemical properties typical of esters, including susceptibility to

hydrolysis under acidic or basic conditions. It is classified as a combustible liquid.
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Property Description

Solubility
Limited solubility in water; soluble in non-polar

organic solvents like hexane and benzene.

GHS Classification Flammable liquids, Category 4

Hazard Statement H227: Combustible liquid

NFPA Rating Health: 1, Fire: 1, Reactivity: 0

Experimental Protocols
This section provides detailed methodologies for the synthesis and characterization of heptyl
propionate.

Synthesis of Heptyl Propionate via Fischer Esterification
This protocol describes the synthesis of heptyl propionate from 1-heptanol and propionic acid

using a strong acid catalyst.

Materials:

1-Heptanol (C₇H₁₆O)

Propionic acid (C₃H₆O₂)

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate solution (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Toluene (for Dean-Stark apparatus)

Deionized water

Diethyl ether

Equipment:
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Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Simple distillation apparatus

Procedure:

Reaction Setup: To a 250 mL round-bottom flask, add 1-heptanol (e.g., 0.5 mol), propionic

acid (e.g., 0.6 mol, 1.2 equivalents), and toluene (approx. 50 mL).

Catalyst Addition: Carefully add concentrated sulfuric acid (approx. 1-2 mL) to the flask while

swirling.

Reflux: Assemble a Dean-Stark apparatus and a reflux condenser on top of the flask. Heat

the mixture to reflux using a heating mantle. The azeotropic removal of water will drive the

equilibrium towards the ester product. Continue reflux until the theoretical amount of water is

collected in the Dean-Stark trap (approximately 0.5 mol or 9 mL).

Workup - Neutralization: Allow the reaction mixture to cool to room temperature. Transfer the

mixture to a separatory funnel. Carefully add 50 mL of deionized water and shake. Drain the

lower aqueous layer.

Washing: Wash the organic layer sequentially with 50 mL portions of saturated sodium

bicarbonate solution until no more gas evolves. This step neutralizes any remaining sulfuric

acid and unreacted propionic acid. Check the aqueous layer with pH paper to ensure it is

basic.
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Final Wash: Wash the organic layer with 50 mL of deionized water to remove any residual

salts.

Drying: Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous

magnesium sulfate. Swirl the flask until the drying agent no longer clumps together.

Solvent Removal: Filter the dried organic layer to remove the magnesium sulfate. Remove

the toluene and any residual diethyl ether (if used for extraction) using a rotary evaporator.

Purification: Purify the crude heptyl propionate by simple distillation under atmospheric or

reduced pressure. Collect the fraction boiling at approximately 209-210 °C at 760 mmHg.

Determination of Physical Properties
2.2.1. Boiling Point Determination (Thiele Tube Method)

Sample Preparation: Place a small amount (1-2 mL) of the purified heptyl propionate into a

small test tube (fusion tube).

Capillary Tube: Seal one end of a capillary tube using a flame. Place the capillary tube into

the fusion tube with the open end submerged in the liquid.

Apparatus Setup: Attach the fusion tube to a thermometer using a rubber band or wire.

Suspend the assembly in a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil

or silicone oil) such that the heat is distributed evenly.

Heating: Gently heat the side arm of the Thiele tube. As the temperature rises, a stream of

bubbles will emerge from the capillary tube.

Measurement: Note the temperature at which a continuous stream of bubbles emerges. This

is the approximate boiling point. Remove the heat and record the temperature at which the

last bubble emerges and the liquid begins to enter the capillary tube. This is the precise

boiling point of the liquid at the measured atmospheric pressure.

2.2.2. Density Determination (Digital Density Meter)

This protocol is based on the principles outlined in ASTM D4052.
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Calibration: Calibrate the digital density meter according to the manufacturer's instructions

using dry air and deionized water at a known temperature (e.g., 25 °C).

Sample Injection: Inject the heptyl propionate sample into the oscillating U-tube of the

density meter, ensuring no air bubbles are present in the measuring cell.

Measurement: Allow the temperature of the sample to equilibrate to the set point of the

instrument. The instrument measures the change in the oscillating frequency of the U-tube

caused by the sample's mass.

Data Recording: The instrument's software will use calibration data to automatically calculate

and display the density of the sample in g/cm³ (or g/mL). Record the density at the specified

temperature.

2.2.3. Refractive Index Determination (Abbe Refractometer)

Instrument Preparation: Turn on the Abbe refractometer and ensure the prism surfaces are

clean. Use a soft lens tissue and a suitable solvent (e.g., acetone or ethanol) for cleaning,

then allow it to dry completely.

Calibration: Calibrate the instrument by placing a drop of a standard liquid with a known

refractive index (e.g., distilled water) onto the prism. Adjust the instrument to match the

known value.

Sample Application: Place 1-2 drops of heptyl propionate onto the surface of the measuring

prism. Close the illuminating prism gently to spread the liquid into a thin film.

Measurement: Look through the eyepiece and turn the adjustment knob until the borderline

between the light and dark fields is sharp and centered in the crosshairs.

Reading: Read the refractive index value from the instrument's scale. Record the value along

with the measurement temperature, as refractive index is temperature-dependent.

Visualization of Synthesis Workflow
The following diagram illustrates the key stages in the synthesis and purification of heptyl
propionate as described in the experimental protocol.
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Workflow for the synthesis and purification of heptyl propionate.

To cite this document: BenchChem. [Heptyl Propionate: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594045#heptyl-propionate-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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